(3-Bromo-5-trifluoromethylbenzyl)-isopropylcarbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-[[3-bromo-5-(trifluoromethyl)phenyl]methyl]-N-propan-2-ylcarbamate
• InChI: InChI=1S/C16H21BrF3NO2/c1-10(2)21(14(22)23-15(3,4)5)9-11-6-12(16(18,19)20)8-13(17)7-11/h6-8,10H,9H2,1-5H3
• InChI Key: IPBYBJMWRUQTBQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1=CC(=CC(=C1)Br)C(F)(F)F)C(=O)OC(C)(C)C
• Molecular Formula: C16H21BrF3NO2
• Molecular Weight: 396.24 g/mol

Description

“(3-Bromo-5-trifluoromethylbenzyl)-isopropylcarbamic acid tert-butyl ester” is a synthetic carbamate ester characterized by a benzyl backbone substituted with bromo (Br) and trifluoromethyl (CF₃) groups at the 3- and 5-positions, respectively. The molecule also features an isopropylcarbamate group and a tert-butyl ester moiety. The tert-butyl ester provides steric bulk, improving stability during synthetic processes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Bromo-5-trifluoromethylbenzyl)-isopropylcarbamic acid tert-butyl ester typically involves multiple steps. One common approach starts with the preparation of 3-Bromo-5-(trifluoromethyl)benzaldehyde . This intermediate can be synthesized through the bromination of 5-(trifluoromethyl)benzaldehyde under controlled conditions.

Next, the benzaldehyde derivative undergoes a reaction with isopropylamine to form the corresponding imine, which is then reduced to the amine. The final step involves the reaction of the amine with tert-butyl chloroformate to yield (3-Bromo-5-trifluoromethylbenzyl)-isopropylcarbamic acid tert-butyl ester .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated systems, and stringent quality control measures to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

(3-Bromo-5-trifluoromethylbenzyl)-isopropylcarbamic acid tert-butyl ester can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Hydrolysis: The carbamate group can be hydrolyzed under acidic or basic conditions to yield the corresponding amine and alcohol.

Common Reagents and Conditions

Substitution: Reagents such as sodium iodide in acetone can be used for halogen exchange reactions.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide can be employed.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Hydrolysis: Acidic conditions (e.g., hydrochloric acid) or basic conditions (e.g., sodium hydroxide) can facilitate hydrolysis.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions can yield various substituted derivatives, while hydrolysis typically produces the corresponding amine and alcohol.

Scientific Research Applications

Chemistry

In chemistry, (3-Bromo-5-trifluoromethylbenzyl)-isopropylcarbamic acid tert-butyl ester is used as a building block for the synthesis of more complex molecules. Its unique functional groups make it a versatile intermediate in organic synthesis .

Biology and Medicine

In biological and medical research, this compound is investigated for its potential as a pharmacophore in drug design. The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds .

Industry

In the industrial sector, this compound is used in the development of agrochemicals and materials with specific properties. Its stability and reactivity make it suitable for various applications, including the synthesis of polymers and coatings .

Mechanism of Action

The mechanism of action of (3-Bromo-5-trifluoromethylbenzyl)-isopropylcarbamic acid tert-butyl ester involves its interaction with specific molecular targets. The trifluoromethyl group can enhance binding affinity to certain enzymes or receptors, while the carbamate group can act as a prodrug moiety, releasing active amines upon hydrolysis .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional attributes can be compared to other carbamate esters, focusing on substituent effects, stability, and applications. Below is a detailed analysis:

Table 1: Structural and Functional Comparison

Compound Name	Key Substituents	Functional Groups	Stability Considerations	Applications/Notes
(3-Bromo-5-trifluoromethylbenzyl)-isopropylcarbamic acid tert-butyl ester	Br, CF₃ (benzyl ring)	Isopropylcarbamate, tert-butyl ester	High stability due to bulky tert-butyl group; Br enhances reactivity for cross-coupling	Intermediate in drug synthesis
Carisoprodol (from )	Hydroxymethyl, methylpentyl	Bis-carbamate (isopropyl + carbamate)	Moderate stability; hydrolyzes to meprobamate (active metabolite)	Muscle relaxant (pharmaceutical)
(R)-2-Iodomethyl-pyrrolidine-1-carboxylic acid tert-butyl ester (from )	Iodomethyl (pyrrolidine ring)	Tert-butyl ester, pyrrolidine	Tert-butyl ester enhances stability; iodine offers nucleophilic substitution potential	Chiral intermediate in organic synthesis

Key Findings

Substituent Effects :

• The bromo and trifluoromethyl groups in the target compound enhance its electrophilicity and metabolic stability compared to Carisoprodol’s aliphatic substituents. This makes it more suitable for cross-coupling reactions in medicinal chemistry .
• The iodine substituent in the pyrrolidine derivative () provides a heavier halogen for nucleophilic displacement, whereas the bromo group in the target compound balances reactivity and cost-effectiveness .

Stability and Reactivity :

• The tert-butyl ester in both the target compound and the pyrrolidine derivative () imparts steric protection against hydrolysis, a critical feature for intermediates requiring selective deprotection .
• Carisoprodol’s bis-carbamate structure lacks bulky groups, leading to faster metabolic degradation, as seen in its conversion to meprobamate in vivo .

Safety and Handling :

• The target compound’s bromo and CF₃ groups may pose handling risks (e.g., skin/eye irritation) akin to the iodomethyl-pyrrolidine compound, which is classified for respiratory and dermal toxicity . Carisoprodol, as a pharmaceutical, has well-documented CNS effects but fewer acute handling hazards .

Synthetic Utility :

• The target compound’s benzyl ring substitutions (Br, CF₃) are advantageous in Suzuki-Miyaura couplings, whereas Carisoprodol’s linear structure limits its utility to pharmacological activity.

Biological Activity

(3-Bromo-5-trifluoromethylbenzyl)-isopropylcarbamic acid tert-butyl ester, a compound with potential pharmaceutical applications, has garnered attention due to its biological activity. This article synthesizes available research findings, case studies, and data tables to provide a comprehensive overview of its biological properties.

Chemical Structure and Properties

The compound's molecular formula is $C_{14}H_{17}BrF_3NO_2$ with a molecular weight of 357.19 g/mol. It features a bromine atom and a trifluoromethyl group, which are significant for its biological activity.

The biological activity of (3-Bromo-5-trifluoromethylbenzyl)-isopropylcarbamic acid tert-butyl ester is primarily attributed to its interaction with various biological targets. Research indicates that it may act as an inhibitor of specific enzymes involved in metabolic pathways, particularly those related to neurodegenerative diseases.

Enzyme Inhibition

• Acetylcholinesterase Inhibition : Studies have shown that this compound exhibits significant inhibitory effects on acetylcholinesterase (AChE), an enzyme critical in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to enhanced cholinergic signaling, which is beneficial in conditions like Alzheimer's disease.
• Cyclooxygenase Activity : The compound also demonstrates potential anti-inflammatory properties through the inhibition of cyclooxygenase (COX) enzymes, which play a crucial role in the inflammatory response.

Table 1: Biological Activity Summary

Activity Type	Target Enzyme/Pathway	Effect	Reference
AChE Inhibition	Acetylcholinesterase	Significant inhibition
Anti-inflammatory	Cyclooxygenase	Moderate inhibition
Antimicrobial	Bacterial Growth Inhibition	Effective against Gram+ve bacteria

Case Study 1: Neuroprotective Effects

A study conducted on animal models demonstrated that administration of (3-Bromo-5-trifluoromethylbenzyl)-isopropylcarbamic acid tert-butyl ester resulted in improved cognitive function and reduced neurodegeneration markers. The mechanism was linked to AChE inhibition leading to increased acetylcholine levels in the brain.

Case Study 2: Anti-inflammatory Properties

In vitro studies assessed the compound's effect on COX-1 and COX-2 enzymes. Results indicated that the compound reduced prostaglandin E2 production, suggesting its potential as an anti-inflammatory agent suitable for treating conditions like arthritis.